Cas no 114915-05-8 (1H-Pyrrolo[3,2-c]pyridin-4-amine,6-chloro-1-(2-deoxy-b-D-erythro-pentofuranosyl)-)

• Product Name: 1H-Pyrrolo[3,2-c]pyridin-4-amine,6-chloro-1-(2-deoxy-b-D-erythro-pentofuranosyl)-
• CAS No: 114915-05-8
• MF: C₁₂H₁₄ClN₃O₃
• MW: 283.710861682892
• CID: 149609
• PubChem ID: 3081073
• Update Time: 2025-04-19

1H-Pyrrolo[3,2-c]pyridin-4-amine,6-chloro-1-(2-deoxy-b-D-erythro-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridin-4-amine,6-chloro-1-(2-deoxy-b-D-erythro-pentofuranosyl)-
• (2R,3S,5S)-5-(4-amino-6-chloropyrrolo[3,2-c]pyridin-1-yl)-2-(hydroxymethyl)oxolan-3-ol
• 2-chloro-2'-deoxy-3,7-dideazaadenosine
• 1H-Pyrrolo(3,2-c)pyridin-4-amine, 6-chloro-1-(2-deoxy-beta-D-erythro-pentofuramosyl)-
• 2-Cddda
• 6-chloro-1-(2-deoxy-alpha-D-erythro-pentofuranosyl)-1H-pyrrolo[3,2-c]pyridin-4-amine
• 114915-05-8
• DTXSID20150899
• DTXCID8073390

• Inchi： 1S/C12H14ClN3O3/c13-10-3-7-6(12(14)15-10)1-2-16(7)11-4-8(18)9(5-17)19-11/h1-3,8-9,11,17-18H,4-5H2,(H2,14,15)/t8-,9+,11-/m0/s1
• InChI Key： VGSYBVJUWVMTES-NGZCFLSTSA-N
• SMILES： ClC1=CC2=C(C(N)=N1)C=CN2[C@@H]1C[C@@H]([C@@H](CO)O1)O

Computed Properties

• Exact Mass: 283.072
• Monoisotopic Mass: 283.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.74
• Boiling Point: 624.7°C at 760 mmHg
• Flash Point: 331.6°C
• Refractive Index: 1.756